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Compound of Interest

Compound Name: Sodium hexanitrocobaltate(III)

Cat. No.: B081101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium
hexanitrocobaltate(III) (Na₃[Co(NO₂)₆]), also known as sodium cobaltinitrite. The document

summarizes available quantitative solubility data, outlines detailed experimental protocols for

solubility determination, and presents a visual workflow for these procedures.

Core Data: Solubility of Sodium
Hexanitrocobaltate(III)
Sodium hexanitrocobaltate(III) is a yellow to orange crystalline powder.[1] Its solubility is a

critical parameter for its application in various chemical and pharmaceutical processes. While

extensively soluble in water, its solubility in organic solvents is less documented.

Quantitative Solubility Data
The available quantitative data for the solubility of sodium hexanitrocobaltate(III) is presented

in the table below. It is important to note that while qualitative descriptions of its solubility in

some organic solvents exist, specific quantitative measurements are not readily available in the

reviewed literature.
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Solvent Temperature (°C) Solubility

Water 20 720 g/L[2]

Ethanol Not Specified Slightly Soluble[3]

Dilute Acetic Acid Not Specified Insoluble[1]

Further research is required to quantify the solubility of sodium hexanitrocobaltate(III) in a

wider range of organic solvents.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for various research and development

applications. The following are detailed methodologies for key experiments to determine the

solubility of inorganic salts like sodium hexanitrocobaltate(III).

Isothermal Saturation Method
This gravimetric method is a fundamental technique for determining the equilibrium solubility of

a solute in a solvent at a constant temperature.

Materials:

Sodium hexanitrocobaltate(III)

Selected solvent (e.g., water, ethanol)

Thermostatic shaker or water bath

Analytical balance

Volumetric flask

Pipettes

Evaporating dish

Drying oven
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Procedure:

Add an excess amount of sodium hexanitrocobaltate(III) to a known volume of the chosen

solvent in a sealed container.

Place the container in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). The presence of undissolved solid is necessary to confirm saturation.

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid using a pre-heated or pre-

cooled pipette to avoid temperature fluctuations that could alter solubility.

Transfer the aliquot to a pre-weighed evaporating dish.

Evaporate the solvent in a drying oven at a temperature that will not decompose the solute.

Once the solvent is fully evaporated, cool the evaporating dish in a desiccator and weigh it.

The mass of the dissolved solid can be determined by subtracting the initial weight of the

evaporating dish.

Calculate the solubility in grams per liter (g/L) or other desired units.

Spectroscopic Method
This method is suitable for compounds that absorb light in the UV-Vis spectrum and can be

highly sensitive, especially for sparingly soluble substances.[4]

Materials:

Sodium hexanitrocobaltate(III)

Selected solvent

UV-Vis spectrophotometer
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Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Calibration Curve:

Prepare a series of standard solutions of sodium hexanitrocobaltate(III) of known

concentrations in the chosen solvent.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a graph of absorbance versus concentration to create a calibration curve.

Preparation of a Saturated Solution:

Prepare a saturated solution of sodium hexanitrocobaltate(III) in the solvent as

described in the Isothermal Saturation Method (steps 1-4).

Measurement and Calculation:

Withdraw a known volume of the clear supernatant from the saturated solution.

Dilute the supernatant with a known volume of the solvent to bring the absorbance within

the range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Use the calibration curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution, accounting for the dilution

factor. This concentration represents the solubility.

Visualization of Experimental Workflow
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The following diagram illustrates a generalized workflow for the determination of solubility using

the isothermal saturation and gravimetric analysis method.

1. Sample Preparation

Add excess solute to a known
volume of solvent in a sealed vessel.

2. Equilibration

Agitate at a constant temperature
(e.g., in a thermostatic shaker)

 for 24-48 hours.

3. Sample Extraction

Allow solid to settle.
Withdraw a known volume of the

clear supernatant.

4. Gravimetric Analysis

Weigh a pre-dried evaporating dish.

Transfer the supernatant aliquot
to the evaporating dish.

Evaporate the solvent in a drying oven.

Cool in a desiccator and re-weigh.

5. Calculation

Calculate solubility based on the mass of
the residue and the volume of the aliquot.
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Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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